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Compound of Interest
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Cat. No.: B167168 Get Quote

Welcome to our technical support center. This resource is designed for researchers, scientists,

and drug development professionals working with Polyvinyl Chloride (PVC) plasticized with

Diisononyl Adipate (DINA). Here you will find troubleshooting guides and frequently asked

questions (FAQs) to address common issues encountered during experiments aimed at

reducing DINA leaching.

Frequently Asked Questions (FAQs)
Q1: What is Diisononyl Adipate (DINA) and why is its leaching from PVC a concern?

Diisononyl Adipate (DINA) is a common plasticizer used to impart flexibility to otherwise rigid

PVC materials.[1] As a plasticizer, DINA is not chemically bound to the PVC polymer matrix,

which allows it to migrate, or "leach," out of the plastic over time.[1] This leaching can be a

concern in various applications, particularly in medical devices and food packaging, as it may

lead to contamination of the surrounding environment or substances in contact with the PVC.

The migration of plasticizers can also alter the mechanical properties of the PVC material,

making it more brittle.

Q2: What are the primary factors that influence the rate of DINA leaching from PVC?

The migration of DINA from PVC is influenced by several factors, including:

Temperature: Higher temperatures increase the kinetic energy of DINA molecules,

accelerating their diffusion and migration from the PVC matrix.
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Contact Medium (Solvent): The solubility of DINA in the contacting liquid significantly affects

leaching. Lipophilic (oily or fatty) substances and some organic solvents will extract DINA

more readily than aqueous solutions.[2]

Contact Duration: Longer exposure times generally lead to a greater amount of DINA

leaching.

Plasticizer Characteristics: The concentration of DINA within the PVC formulation, its

molecular weight, and its structure influence its mobility.

PVC Formulation: The overall composition of the PVC, including stabilizers and other

additives, can impact the rate of plasticizer migration.

Q3: What are the main strategies to reduce or prevent DINA leaching from PVC?

There are several approaches that researchers can employ to minimize DINA leaching:

Surface Modification: Altering the surface of the PVC can create a barrier to prevent DINA

from migrating. Common techniques include:

Irradiation: Using methods like UV or gamma irradiation to create a cross-linked surface

network that densifies the polymer matrix and reduces plasticizer mobility.

Chemical Grafting and Fluorination: Introducing functional chemical groups to the PVC

surface that can interact with and anchor the plasticizer molecules.

Coatings: Applying a barrier coating, such as one made of polylactic acid (PLA) or through

plasma-enhanced chemical vapor deposition (PECVD), can effectively block DINA

migration.[3]

Use of Alternative Plasticizers:

High Molecular Weight Plasticizers: Larger plasticizer molecules have lower mobility within

the polymer matrix.

Reactive Plasticizers: These plasticizers are designed to chemically bond with the PVC

polymer, thus preventing them from leaching.
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Optimizing PVC Formulation: The selection of other additives in the PVC formulation can

influence plasticizer compatibility and migration.

Troubleshooting Guides
Problem: I am observing higher than expected DINA leaching in my experiments.

Possible Cause Troubleshooting Step

Elevated Experimental Temperature

Verify the temperature of your experimental

setup. Even slight increases in temperature can

significantly accelerate DINA migration.

Consider conducting your experiments at a

lower, controlled temperature if the application

allows.

Inappropriate Solvent/Simulant

The choice of solvent or food simulant is critical.

DINA, being an adipate plasticizer, has a higher

affinity for fatty or non-polar substances. If you

are using a lipophilic medium, expect higher

leaching. For aqueous applications, ensure the

purity of the water, as contaminants can

sometimes increase leaching.

Incorrect PVC Formulation

The grade and formulation of the PVC itself can

be a factor. If possible, obtain detailed

specifications of the PVC material from the

manufacturer to understand the initial DINA

concentration and the presence of other

additives that might influence migration.

Extended Contact Time

Review the duration of your experiment.

Leaching is a time-dependent process. If your

application requires long-term contact, you may

need to implement preventative measures like

surface modification.

Problem: My attempts at surface modification are not effectively reducing DINA leaching.
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Possible Cause Troubleshooting Step

Incomplete or Non-uniform Surface Treatment

Ensure that the surface modification process

(e.g., UV irradiation, plasma treatment, coating)

is applied uniformly across the entire surface of

the PVC. Inconsistent treatment can leave areas

where DINA can still leach out. Characterize the

modified surface using techniques like Fourier

Transform Infrared Spectroscopy (FTIR) or

Scanning Electron Microscopy (SEM) to verify

the treatment's effectiveness and uniformity.

Incompatibility of the Coating Material

If you are using a coating, it must have good

adhesion to the PVC surface and be

impermeable to DINA. Research the

compatibility of your chosen coating material

with PVC and its barrier properties against

adipate plasticizers.

Degradation of the Surface Treatment

Some surface treatments may degrade over

time, especially when exposed to harsh

conditions (e.g., certain chemicals, elevated

temperatures). Evaluate the stability of your

surface modification under your specific

experimental conditions.

Quantitative Data on Plasticizer Leaching
While specific quantitative data for DINA leaching is not readily available in all contexts, the

following tables provide illustrative data for similar plasticizers, diisononyl phthalate (DINP) and

di-(2-ethylhexyl) adipate (DEHA), which can serve as a reference for experimental design.

Table 1: Migration of DINP from PVC Toys into Saliva Simulant
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Time (minutes) Cumulative DINP Release (µg/cm²)

15 1.8

30 3.5

45 5.1

60 6.5

Data is illustrative and based on studies of DINP migration from PVC toys into saliva simulant

at 37°C.[4]

Table 2: Migration of DEHA from Food-Grade PVC Film into Isooctane (a fatty food simulant)

Time (hours) DEHA Migration (%)

24 15

48 25

72 33

96 40

120 45

Data is illustrative and based on studies of DEHA migration from PVC film into isooctane at

25°C.[5]

Experimental Protocols
Protocol 1: Solvent Extraction Method for DINA Leaching Quantification

This protocol outlines a common method for quantifying the amount of DINA that leaches from

a PVC sample into a solvent.

Objective: To determine the mass of DINA that migrates from a PVC sample into a specific

solvent over a defined period and at a controlled temperature.
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Materials:

PVC sample containing DINA

Extraction solvent (e.g., isooctane, ethanol, or a food simulant)

Glass vials with PTFE-lined caps

Analytical balance

Incubator or water bath for temperature control

Gas Chromatograph with Mass Spectrometer (GC-MS)

DINA analytical standard

Internal standard (e.g., a deuterated phthalate or a similar high-molecular-weight ester)

Procedure:

Sample Preparation:

Cut the PVC sample into standardized dimensions (e.g., 2 cm x 2 cm) to ensure a

consistent surface area-to-volume ratio.

Clean the surface of the PVC sample with a lint-free cloth to remove any surface

contaminants.

Accurately weigh the PVC sample.

Extraction:

Place the PVC sample into a clean glass vial.

Add a precise volume of the chosen extraction solvent to the vial, ensuring the sample is

fully submerged.

Seal the vial with a PTFE-lined cap to prevent solvent evaporation.
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Place the vial in an incubator or water bath set to the desired experimental temperature

(e.g., 25°C, 40°C, or 60°C).

Allow the extraction to proceed for the desired duration (e.g., 24, 48, or 72 hours). It is

advisable to have multiple time points to understand the leaching kinetics.

Sample Analysis (GC-MS):

After the incubation period, carefully remove the PVC sample from the vial.

Add a known concentration of an internal standard to the solvent extract.

Prepare a calibration curve using DINA analytical standards of known concentrations.

Inject a sample of the solvent extract into the GC-MS.

The GC will separate the components of the extract, and the MS will identify and quantify

the DINA based on its mass spectrum and retention time relative to the standards.

Calculation:

Calculate the concentration of DINA in the solvent extract based on the calibration curve.

Determine the total mass of DINA that leached from the PVC sample.

Express the results as mass of DINA per unit surface area of the PVC sample (e.g.,

µg/cm²) or as a percentage of the initial weight of the PVC sample.

Visualizations
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Factors Influencing DINA Leaching from PVC

Influencing Factors
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Caption: Key factors influencing the migration of DINA from PVC.
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Experimental Workflow for DINA Leaching Analysis

Start: PVC Sample

1. Sample Preparation
(Cut, Clean, Weigh)

Standardize sample

2. Solvent Extraction
(Immerse in Solvent, Incubate)

Controlled conditions

3. GC-MS Analysis
(Inject Extract, Quantify DINA)

Separate & identify

4. Data Calculation
(µg/cm² or % weight loss)

Determine amount

End: Leaching Results

Final report
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Caption: A typical experimental workflow for quantifying DINA leaching.
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Strategies to Reduce DINA Leaching

Reduction Strategies

Specific Methods

Surface Modification

Irradiation (UV, Gamma) Chemical Grafting Barrier Coatings (e.g., PLA)

Alternative Plasticizers

High Molecular Weight Reactive Plasticizers

Formulation Optimization

Optimized Additive Package

Reduced DINA Leaching
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Caption: Overview of strategies and methods to mitigate DINA leaching from PVC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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